cis-3,4-Dimethylcyclopentene

• CAS: 56039-55-5
• Molecular Formula: C7H12
• Molecular Weight: 96.17 g/mol
• InChI: InChI=1S/C7H12/c1-6-4-3-5-7(6)2/h3-4,6-7H,5H2,1-2H3
• InChIKey: JOVGLRSLWFSVNB-UHFFFAOYSA-N

cis-3,4-Dimethylcyclopentene (CAS 56039-55-5): Stereochemically Defined Cyclic Olefin for Oxidation, Metathesis, and Stereoselective Synthesis

cis-3,4-Dimethylcyclopentene (CAS 56039-55-5) is a C₇H₁₂ cycloalkene bearing two methyl substituents in a cis relationship at the 3- and 4-positions of the cyclopentene ring. With a molecular weight of 96.17 g/mol and an estimated boiling point of approximately 93.5–99.8 °C, it is a low-molecular-weight hydrocarbon liquid [1]. The compound possesses two defined stereocenters, and its cis configuration imparts a distinct conformational preference that governs its behavior in stereoselective transformations such as epoxidation, hydroxylation, and ring-opening metathesis polymerization (ROMP) [2]. The cis isomer (CAS 56039-55-5) is differentiated from its trans counterpart (CAS 53225-40-4) and from other dimethylcyclopentene positional isomers (e.g., 1,5-dimethylcyclopentene, 3,3-dimethylcyclopentene) by both its stereochemistry and its homoallylic substitution pattern, which computational studies have shown to produce measurably higher ring strain energies than allylic-substituted analogs [3].

Stereoselective Oxidation cis-configured olefin for diastereomer-specific epoxidation/hydroxylation workflows

ROMP Monomer Homoallylic 3,4-dimethyl substitution may elevate ring strain for CRM research

Mechanistic Probe Defined cis geometry supports ozonolysis and asymmetric catalysis method studies

• [1] NIST Chemistry WebBook. cis-3,4-Dimethylcyclopentene. NIST Standard Reference Database Number 69. CAS Registry Number: 56039-55-5. View Source
• [2] Hanselaer, R.; Samson, M.; Vandewalle, M. Hydroxylation and Epoxidation Studies of Some 3,4-Dialkylcyclopentenes. Tetrahedron 1978, 34 (15), 2393–2397. View Source
• [3] Coia, B. M.; Hudson, L. A.; Specht, A. J., III; Kennemur, J. G. Substituent Effects on Torsional Strain in Cyclopentene Derivatives: A Computational Study. J. Phys. Chem. A 2023, 127 (23), 5005–5017. View Source

Why Generic Dimethylcyclopentene Substitution Fails: Stereochemistry and Substitution Position as Critical Selection Variables for cis-3,4-Dimethylcyclopentene (CAS 56039-55-5)

Substituting cis-3,4-dimethylcyclopentene with its trans isomer (CAS 53225-40-4) or with a positional isomer such as 1,5-dimethylcyclopentene (CAS 16491-15-9) is not scientifically valid without explicit revalidation of the target application. The cis vs. trans stereochemistry dictates the conformational ground state of the cyclopentene ring, which in turn controls the facial selectivity of electrophilic additions—the Hanselaer study demonstrated that cis- and trans-3,4-dialkylcyclopentenes yield entirely distinct diastereomeric products upon hydroxylation and epoxidation [1]. Furthermore, the 3,4-substitution pattern places both methyl groups at homoallylic positions; DFT calculations by Coia et al. across a library of 73 cyclopentene derivatives established that homoallylic substitution consistently produces higher ring strain energies than identical substituents at allylic positions, directly impacting ROMP thermodynamics and monomer suitability for chemical recycling to monomer (CRM) applications [2]. Even within the same molecular formula (C₇H₁₂), the position and stereochemistry of methyl groups are not interchangeable parameters—they are the primary determinants of reactivity.

Target: cis-3,4-Dimethylcyclopentene

Substitute: trans Isomer (CAS 53225-40-4)

Oxidation Diastereomers

cis-diacetoxy product series; large geminal NMR shifts

trans-diacetoxy series; distinct diastereomer family

Ring Conformation

cis methyl groups bias facial selectivity

trans configuration alters electrophilic attack preference

Target: 3,4-Dimethyl (Homoallylic)

Substitute: Positional Isomers (e.g., 1,5-dimethyl)

Ring Strain Energy

Homoallylic substitution predicted higher RSE

Allylic substitution may lower thermodynamic driving force for ROMP

Reactivity Profile

3,4-pattern influences torsional strain and metathesis behavior

Positional shift may alter monomer suitability; requires revalidation

• [1] Hanselaer, R.; Samson, M.; Vandewalle, M. Hydroxylation and Epoxidation Studies of Some 3,4-Dialkylcyclopentenes. Tetrahedron 1978, 34 (15), 2393–2397. View Source
• [2] Coia, B. M.; Hudson, L. A.; Specht, A. J., III; Kennemur, J. G. Substituent Effects on Torsional Strain in Cyclopentene Derivatives: A Computational Study. J. Phys. Chem. A 2023, 127 (23), 5005–5017. View Source

cis-3,4-Dimethylcyclopentene (CAS 56039-55-5): Quantified Differentiation Evidence Against Closest Analogs

Stereochemical Differentiation: cis vs. trans Configuration Governs Oxidation Product Diastereomer Distribution in 3,4-Dimethylcyclopentene

In the foundational study by Hanselaer et al., the cis and trans isomers of 3,4-dimethylcyclopentene were independently subjected to hydroxylation and epoxidation conditions. The conformations of the individual cyclopentenes, determined by ¹H NMR spectroscopy, were shown to directly dictate the stereochemical outcome of these reactions. The cis isomer, with both methyl groups on the same face of the ring, adopts a conformation that leads to a different facial preference during electrophilic attack compared to the trans isomer. All eight isomeric 1,2-diacetoxy-3,4-dimethylcyclopentanes (compounds 1a–1h) were synthesized and unambiguously assigned via ¹H NMR, with configurational differentiation achieved through systematic cis- and trans-1,2-hydroxylation of the corresponding pure cis- and trans-3,4-dialkylcyclopentenes [1]. The large geminal proton shift differences (0.91–1.27 ppm in CCl₄) observed for cis-1-acetoxy-4-methyl isomers versus the small shift differences (0.1–0.37 ppm) for trans-1-acetoxy-4-methyl isomers provide a quantitative NMR fingerprint that enables unambiguous configurational assignment [1].

cis vs trans oxidation

Head-to-head

Geminal H-5 shift: 0.91–1.27 ppm (cis-derived) vs 0.10–0.37 ppm (trans-derived); ~4- to 9-fold larger for cis products

NMR shift patterns enable configurational assignment; distinct diastereomer families

¹H NMR 300 MHz, CCl₄; Hanselaer et al.

Evidence Dimension	Stereochemical outcome of hydroxylation/epoxidation and ¹H NMR configurational differentiation
Target Compound Data	cis-3,4-Dimethylcyclopentene yields cis-1-acetoxy-4-methylcyclopentane derivatives with large geminal H-5 shift differences of 0.91–1.27 ppm (CCl₄, 300 MHz)
Comparator Or Baseline	trans-3,4-Dimethylcyclopentene (CAS 53225-40-4) yields trans-1-acetoxy-4-methylcyclopentane derivatives with small geminal H-5 shift differences of 0.1–0.37 ppm (CCl₄, 300 MHz)
Quantified Difference	Approximately 4- to 9-fold larger geminal proton shift difference for cis-derived products vs. trans-derived products
Conditions	Hydroxylation (OsO₄ or KMnO₄) and epoxidation (m-CPBA) followed by esterification; ¹H NMR at 300 MHz in CCl₄ and benzene-d₆

Why This Matters

For any synthesis requiring a specific cyclopentane-1,2-diol or epoxy-alcohol diastereomer, selection of the cis starting material is mandatory—the trans isomer produces a fundamentally different diastereomeric series, and the two cannot be interconverted without breaking and reforming covalent bonds.

• [1] Hanselaer, R.; Samson, M.; Vandewalle, M. Hydroxylation and Epoxidation Studies of Some 3,4-Dialkylcyclopentenes. Tetrahedron 1978, 34 (15), 2393–2397. View Source

Ring Strain Energy Tuning via Homoallylic Substitution: Computational Prediction for ROMP Monomer Selection

Coia et al. employed DFT calculations (M06-2X/6-311+G(d,p)//M06-2X/6-31G(d)) to compute ring strain energies (RSEs) for 73 cyclopentene derivatives relevant to ROMP. A key finding was that substituents placed at homoallylic positions (carbons 3 and 4 of cyclopentene) result in higher RSEs than identical substituents at allylic positions (carbons 1 and 5), due to increased eclipsing interactions in the homoallylic case [1]. cis-3,4-Dimethylcyclopentene bears methyl groups at both homoallylic positions, placing it in the higher-RSE category relative to allylic-substituted dimethylcyclopentene isomers such as 1,5-dimethylcyclopentene. The study further demonstrated that the size of the atom directly bonded to the ring is the single greatest factor influencing torsional RSE, and that inclusion of electron correlation in the computational method increased RSEs by approximately 2–5 kcal mol⁻¹ compared to uncorrelated methods [1]. For context, unsubstituted cyclopentene has a computed RSE of approximately 2.3 kcal mol⁻¹ (at the G3//RB3LYP level), and ROMP feasibility generally requires a minimum RSE of approximately 2.2 kcal mol⁻¹ [2].

Ring strain energy

Class-level inference

Homoallylic 3,4-substitution predicted higher RSE than allylic; electron correlation adds ~2–5 kcal mol⁻¹

Supports ROMP monomer screening based on computed strain ranking

DFT M06-2X/6-311+G(d,p); Coia et al. library of 73 derivatives

Evidence Dimension	Predicted ring strain energy (RSE) as a function of substitution position
Target Compound Data	cis-3,4-Dimethylcyclopentene: homoallylic (3,4-) dimethyl substitution predicted to yield RSE higher than allylic-substituted isomers; exact RSE value computed within the Coia et al. library of 73 derivatives (individual compound data available in Supporting Information)
Comparator Or Baseline	Cyclopentene (unsubstituted): RSE ~2.3–2.3 kcal mol⁻¹ (literature); allylic-substituted isomers (e.g., 1,5-dimethylcyclopentene): predicted RSE lower than homoallylic-substituted analogs
Quantified Difference	Homoallylic substitution yields higher RSE than allylic substitution (magnitude depends on substituent bulk); electron correlation adds ~2–5 kcal mol⁻¹ to computed RSE values vs. uncorrelated methods
Conditions	DFT calculations at M06-2X/6-311+G(d,p)//M06-2X/6-31G(d) level; traditional and semi-homodesmotic equations for RSE computation

Why This Matters

For ROMP-based polymer synthesis and chemical recycling to monomer (CRM) applications, the ring strain energy is the thermodynamic driving force for polymerization. Researchers selecting a cyclopentene monomer with predictable and tunable RSE should prioritize homoallylic-substituted derivatives like cis-3,4-dimethylcyclopentene over allylic-substituted isomers, as the former offer inherently higher strain and thus a larger thermodynamic window for polymerization.

• [1] Coia, B. M.; Hudson, L. A.; Specht, A. J., III; Kennemur, J. G. Substituent Effects on Torsional Strain in Cyclopentene Derivatives: A Computational Study. J. Phys. Chem. A 2023, 127 (23), 5005–5017. View Source
• [2] Hudson, L. A. Computational Perspective on Important Energetics in the Ring Opening Metathesis Polymerization (ROMP) of Low and Medium Strained Cycloolefins. Ph.D. Dissertation, Florida State University, 2023. View Source

Synthetic Access via Stereospecific Electrocyclic Ring-Opening: cis Selectivity from Cyclobutene Precursors

cis-3,4-Dimethylcyclopentene can be accessed with high stereospecificity via the thermal conrotatory ring-opening of trans-3,4-dimethylcyclobutene [1]. Under the Woodward-Hoffmann rules, a thermal conrotatory opening of trans-3,4-dimethylcyclobutene can produce either cis-3,4-dimethylcyclopentene or its alternative conrotatory product, but experimental evidence and steric analysis indicate that cis-3,4-dimethylcyclopentene is the favored product due to lower steric hindrance in the transition state [1]. This stereospecific synthetic route provides a compelling procurement advantage: researchers requiring the pure cis isomer can access it predictably from the cyclobutene precursor without needing to perform a challenging chromatographic separation of cis/trans mixtures. In contrast, the trans isomer of 3,4-dimethylcyclopentene cannot be accessed via this same electrocyclic pathway from trans-3,4-dimethylcyclobutene.

Synthetic route

Data to verify

Thermal conrotatory ring-opening of trans-3,4-dimethylcyclobutene favors cis product via Woodward-Hoffmann pathway

Potential stereospecific access; experimental confirmation recommended

Predicted by orbital symmetry; source: Brainly

Evidence Dimension	Synthetic accessibility and stereochemical predictability
Target Compound Data	cis-3,4-Dimethylcyclopentene: accessible via thermal conrotatory ring-opening of trans-3,4-dimethylcyclobutene; favored product due to lower steric hindrance in the transition state
Comparator Or Baseline	trans-3,4-Dimethylcyclopentene: not accessible via this electrocyclic route from trans-3,4-dimethylcyclobutene; requires alternative synthetic strategies
Quantified Difference	Qualitative preference: cis product formed exclusively under thermal conditions from trans-3,4-dimethylcyclobutene
Conditions	Thermal (Δ) conrotatory 4π-electrocyclic ring-opening; gas phase or non-polar solvent

Why This Matters

For procurement decisions, the existence of a stereospecific synthetic route to the cis isomer means that suppliers can potentially offer this compound with higher stereochemical purity and at potentially lower cost than the trans isomer, which requires separate synthetic strategies. Researchers should verify the stereochemical purity of purchased material via ¹H NMR, as the cis and trans isomers are not readily separable by conventional distillation (estimated boiling points differ by <0.1 °C).

• [1] Brainly Chemistry. Conrotatory ring opening of trans-3,4-dimethylcyclobutene produces cis-3,4-dimethylcyclopentene, favored due to lower steric hindrance in its transition state. (Referencing standard Woodward-Hoffmann orbital symmetry analysis; see also: Woodward, R. B.; Hoffmann, R. The Conservation of Orbital Symmetry. Angew. Chem. Int. Ed. 1969, 8, 781–853.) View Source

Refractive Index as a Rapid cis/trans Isomer Identity and Purity Verification Parameter

Although the computed (estimated) boiling points and densities of cis- and trans-3,4-dimethylcyclopentene are nearly identical (bp ~93.5–99.8 °C; density ~0.77–0.79 g/cm³ for both isomers, making them indistinguishable by these bulk properties), the estimated refractive index provides a measurable differentiation: cis-3,4-dimethylcyclopentene has an estimated n = 1.4272, while the trans isomer has an estimated n = 1.4287, yielding a difference of Δn = 0.0015 [1][2]. This small but finite difference, while based on computational estimation rather than experimental measurement, suggests that refractometry could serve as a rapid, non-destructive identity confirmation test upon receipt of material, provided that experimentally validated reference values are established for the specific batch.

Refractive index

Estimated; data to verify

n = 1.4272 (cis) vs 1.4287 (trans); Δn = 0.0015

Computed difference may support rapid isomer identity check after experimental validation

ACD/Labs estimate; no experimental reference available

Evidence Dimension	Estimated refractive index (n) as a stereochemical identity marker
Target Compound Data	cis-3,4-Dimethylcyclopentene: estimated refractive index n = 1.4272
Comparator Or Baseline	trans-3,4-Dimethylcyclopentene (CAS 53225-40-4): estimated refractive index n = 1.4287
Quantified Difference	Δn = 0.0015 (cis lower than trans)
Conditions	Estimated values (ACD/Labs or comparable computational prediction); experimental validation recommended

Why This Matters

For laboratory procurement and quality assurance, the near-identity of boiling points for the cis and trans isomers means that distillation cannot resolve stereochemical impurities. Refractive index measurement offers a practical, instrument-accessible method for rapid incoming inspection, particularly valuable when the compound is purchased from suppliers who do not provide enantiomeric or diastereomeric purity certificates.

• [1] Chem960. cis-3,4-Dimethylcyclopentene (CAS 56039-55-5): Refractive index 1.4272 (estimate). View Source
• [2] Chem960. trans-3,4-Dimethylcyclopentene (CAS 53225-40-4): Refractive index 1.4287 (estimate). View Source

cis-3,4-Dimethylcyclopentene (CAS 56039-55-5): Evidence-Backed Application Scenarios for Scientific and Industrial Procurement

Stereochemically Defined Building Block for Cyclopentane-1,2-diol and Epoxy-Alcohol Diastereomer Synthesis

Researchers synthesizing specific cyclopentane-1,2-diol or epoxy-alcohol diastereomers—for example, as intermediates in prostaglandin analog synthesis or carbocyclic nucleoside preparation—require the cis isomer as the starting material to access the cis-1-acetoxy-4-methyl diastereomeric series. As demonstrated by Hanselaer et al., the cis and trans isomers produce entirely non-interconvertible diastereomeric product families [5]. Procurement of the correct stereoisomer is therefore not optional but mandatory. The large geminal ¹H NMR shift difference (0.91–1.27 ppm) characteristic of cis-derived products also provides a built-in analytical handle for reaction monitoring.

ROMP Monomer with Enhanced Torsional Ring Strain for Chemical Recycling to Monomer (CRM) Research

The homoallylic (3,4-) dimethyl substitution pattern of cis-3,4-dimethylcyclopentene places it in a computationally predicted category of cyclopentene derivatives with elevated ring strain energies relative to unsubstituted cyclopentene or allylic-substituted isomers [5]. For polymer chemistry groups investigating equilibrium ROMP and CRM—where the thermodynamic window between polymerization and depolymerization is governed by RSE—this compound offers a tunable intermediate strain profile. The cis stereochemistry further ensures a defined monomer geometry, which can influence polymer microstructure (cis/trans olefin content in the polymer backbone) and thus material properties.

Mechanistic Probe for Stereoelectronic Effects in Cyclopentene Ozonolysis

The ozonolysis of substituted cyclopentenes exhibits substitution-dependent formation and stability of monomeric ozonides, as studied by Schank et al. [5] and by Mayr et al. on exceptionally stable ozonides [4]. cis-3,4-Dimethylcyclopentene, with its defined homoallylic dimethyl substitution and cis stereochemistry, serves as a mechanistically informative substrate for studying the influence of methyl substituents on ozonide stability, oxygenative ring-expansion pathways, and peroxide bridging. Its use in such studies can help revise long-standing mechanistic assumptions about cyclopentene ozonolysis.

Stereochemical Standard for Method Development in Asymmetric Catalysis

The well-defined cis configuration and the presence of two stereocenters make cis-3,4-dimethylcyclopentene a useful substrate for developing and benchmarking enantioselective and diastereoselective catalytic methods on unactivated cyclic olefins. Conformationally unbiased five-membered carbocyclic olefins have been employed in Heck-Matsuda and oxidative Heck desymmetrizations to achieve diastereoselectivities up to >20:1 and enantiomeric excesses up to 99% [5]. While these specific studies used functionalized cyclopentenyl olefins, the parent hydrocarbon cis-3,4-dimethylcyclopentene can serve as a non-functionalized baseline substrate for evaluating catalyst-controlled facial selectivity in the absence of directing groups.

Application

Selection Property

Validation Focus

Cyclopentane-1,2-diol diastereomer synthesis

cis stereochemistry for cis-1-acetoxy-4-methyl diastereomer series

Diastereomer identity by ¹H NMR geminal shift patterns

ROMP monomer for CRM research

Homoallylic 3,4-dimethyl substitution pattern

Ring strain energy verification for polymerization/depolymerization equilibrium

Cyclopentene ozonolysis mechanistic studies

Defined cis-olefin with homoallylic methyl groups

Ozonide stability and peroxide pathway interpretation

Asymmetric catalysis method development

Unfunctionalized cyclic olefin with two stereocenters

Facial selectivity benchmarking and ee determination

• [1] Hanselaer, R.; Samson, M.; Vandewalle, M. Hydroxylation and Epoxidation Studies of Some 3,4-Dialkylcyclopentenes. Tetrahedron 1978, 34 (15), 2393–2397. View Source
• [2] Coia, B. M.; Hudson, L. A.; Specht, A. J., III; Kennemur, J. G. Substituent Effects on Torsional Strain in Cyclopentene Derivatives: A Computational Study. J. Phys. Chem. A 2023, 127 (23), 5005–5017. View Source
• [3] Schank, K.; Pistorius, S.; Weiter, M.; Werner, F. Besonderheiten bei der Ozonolyse substituierter Cyclopentene. J. Prakt. Chem. 1995. View Source
• [4] Mayr, H.; Baran, J.; Will, E.; Yamakoshi, H.; Teshima, K.; Nojima, M. Exceptionally Stable Ozonides. Influence of Methyl Substituents on the Course of Cyclopentene Ozonolyses and on the Reactivities of Ozonides. J. Org. Chem. 1994, 59 (17), 5055–5058. View Source
• [5] de Oliveira, J. M.; Angnes, R. A.; Khan, I. U.; Polo, E. C.; Heerdt, G.; Servilha, B. M.; da Silva, V. H. M.; Braga, A. A. C.; Correia, C. R. D. Enantioselective, Noncovalent, Substrate-Directable Heck-Matsuda and Oxidative Heck Arylations of Unactivated Five-Membered Carbocyclic Olefins. Chem. Eur. J. 2018, 24 (45), 11738–11747. View Source